![molecular formula C14H25NO4 B6147855 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid CAS No. 1255664-97-1](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid
Overview
Description
1-(Tert-butoxy)-4-(propan-2-yl)piperidine-2-carboxylic acid, also known as TBPCP, is a carboxylic acid derived from the tert-butyl group and the piperidine ring. It is a versatile compound that has a wide range of applications in the fields of organic chemistry, pharmaceuticals, and biochemistry. TBPCP is a useful intermediate for the synthesis of other compounds, and is also used as a catalyst in various reactions. In addition, it has been studied for its potential therapeutic applications in the treatment of certain diseases.
Scientific Research Applications
1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid has been studied for its potential applications in the fields of organic chemistry, pharmaceuticals, and biochemistry. In organic chemistry, 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid has been used as a catalyst in various reactions, such as the Wittig reaction and the Grignard reaction. In pharmaceuticals, 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid has been studied for its potential therapeutic applications in the treatment of certain diseases. In biochemistry, 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid has been studied for its role in the synthesis of other compounds, such as proteins and nucleic acids.
Mechanism of Action
The mechanism of action of 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid is not yet fully understood. However, it is believed that 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid acts as a proton donor, donating protons to other molecules in order to facilitate various reactions. In addition, 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid has been shown to be an effective catalyst in various reactions, such as the Wittig reaction and the Grignard reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid are not yet fully understood. However, studies have suggested that 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid may have anti-inflammatory and antioxidant properties. In addition, 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid has been shown to inhibit the production of certain enzymes, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX).
Advantages and Limitations for Lab Experiments
1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid has a number of advantages and limitations when used in laboratory experiments. One of the main advantages of 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid is its versatility, as it can be used in a variety of reactions. In addition, 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid is relatively stable and can be stored for long periods of time without significant degradation. However, 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid can be difficult to handle and is sensitive to air and light, making it unsuitable for some laboratory experiments.
Future Directions
There are a number of potential future directions for the study of 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid. One potential direction is the further exploration of its potential therapeutic applications. In addition, further research could be conducted to investigate the biochemical and physiological effects of 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid on various diseases and disorders. Finally, further research could be conducted to explore the potential uses of 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid as a catalyst in various reactions.
Synthesis Methods
1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid can be synthesized through a variety of methods. One of the most common methods is the Wittig reaction, which involves the reaction of an aldehyde or ketone with a phosphonium salt to form an alkene. 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid can also be synthesized through the use of the Grignard reaction, which involves the reaction of an alkyl halide with a magnesium halide to form an alkane. Other methods of synthesis include the use of the Stille reaction, the Suzuki reaction, and the Sonogashira reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid involves the protection of the piperidine nitrogen, followed by alkylation of the carboxylic acid with isopropyl bromide, and finally deprotection of the piperidine nitrogen and the tert-butoxycarbonyl group.", "Starting Materials": [ "Piperidine", "Tert-butoxycarbonyl chloride", "Triethylamine", "Isopropyl bromide", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Methanol" ], "Reaction": [ "Protection of piperidine nitrogen with tert-butoxycarbonyl chloride and triethylamine in diethyl ether", "Alkylation of carboxylic acid with isopropyl bromide in the presence of sodium hydroxide and methanol", "Deprotection of piperidine nitrogen with hydrochloric acid in methanol", "Deprotection of tert-butoxycarbonyl group with hydrochloric acid in methanol" ] } | |
CAS RN |
1255664-97-1 |
Product Name |
1-[(tert-butoxy)carbonyl]-4-(propan-2-yl)piperidine-2-carboxylic acid |
Molecular Formula |
C14H25NO4 |
Molecular Weight |
271.4 |
Purity |
95 |
Origin of Product |
United States |
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